Cas no 919685-82-8 (methyl 2-2-chloro-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamidobenzoate)

• Product Name: methyl 2-2-chloro-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamidobenzoate
• CAS No: 919685-82-8
• MF: C₁₈H₁₅ClN₂O₆S
• MW: 422.839502573013
• CID: 6447758
• Update Time: 2025-07-15

methyl 2-2-chloro-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-chloro-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamidobenzoate
• methyl 2-[[2-chloro-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzoyl]amino]benzoate
• Benzoic acid, 2-[[2-chloro-5-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzoyl]amino]-, methyl ester

• Inchi： 1S/C18H15ClN2O6S/c1-27-18(24)12-4-2-3-5-15(12)20-17(23)13-10-11(6-7-14(13)19)21-16(22)8-9-28(21,25)26/h2-7,10H,8-9H2,1H3,(H,20,23)
• InChI Key： QZUBLNSEHAVINK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(=O)C1=CC(N2C(=O)CCS2(=O)=O)=CC=C1Cl

Experimental Properties

• Density: 1.533±0.06 g/cm3(Predicted)
• pka: 11.92±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 2-2-chloro-5-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamidobenzoate

Introduction to Methyl 2-2-Chloro-5-(1,1,3-Trioxo-1λ6,2-Thiazolidin-2-yl)Benzamidobenzoate (CAS No. 919685-82-8)

Methyl 2-2-chloro-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamidobenzoate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 919685-82-8, belongs to a class of molecules that exhibit promising biological activities. The intricate molecular framework of this compound incorporates several key functional groups, including a benzamide moiety and a thiazolidine ring, which are known to contribute to its pharmacological potential.

The benzamide group in methyl 2-2-chloro-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamidobenzoate is a critical feature that often plays a pivotal role in the design of bioactive molecules. Benzamides are widely recognized for their ability to interact with various biological targets, making them valuable scaffolds in drug discovery. The presence of the chloro substituent at the 2-position of the benzene ring further enhances the electronic properties of the molecule, influencing its reactivity and binding affinity.

The thiazolidine ring is another significant structural component of this compound. Thiazolidines are heterocyclic compounds that are known for their versatility in medicinal chemistry. They can serve as key pharmacophores in the development of drugs targeting a wide range of diseases. The specific arrangement of atoms within the thiazolidine ring in methyl 2-2-chloro-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamidobenzoate contributes to its unique chemical and biological properties.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional aspects of this compound. These studies have revealed that the combination of the benzamide and thiazolidine moieties creates a favorable environment for interactions with biological targets. Specifically, the benzamide group can engage in hydrogen bonding with polar residues in protein active sites, while the thiazolidine ring can adopt multiple conformations that optimize binding interactions.

In addition to its structural features, methyl 2-2-chloro-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamidobenzoate has shown intriguing pharmacological activities. Preliminary studies have suggested that this compound exhibits potential as an inhibitor of certain enzymes involved in inflammatory pathways. The benzamide moiety is particularly noteworthy for its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation.

The tricarbonyl group within the thiazolidine ring has also been implicated in the biological activity of this compound. This group can participate in various chemical reactions, including nucleophilic additions and condensation reactions, which may contribute to its pharmacological effects. The presence of these reactive sites makes methyl 2-2-chloro-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamidobenzoate a promising candidate for further investigation in drug discovery.

Current research efforts are focused on optimizing the structure of this compound to enhance its biological activity and reduce potential side effects. Techniques such as structure-based drug design and high-throughput screening are being employed to identify derivatives with improved properties. These studies aim to uncover new therapeutic applications for this class of molecules.

The synthesis of methyl 2-2-chloro-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamidobenzoate presents unique challenges due to its complex molecular architecture. However, recent developments in synthetic methodologies have made it possible to access this compound with high yield and purity. Advances in catalytic processes and green chemistry principles have also contributed to more efficient and sustainable synthetic routes.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research in areas such as materials science and agrochemistry. For instance, derivatives of this molecule could be explored as novel catalysts or as components in advanced materials with specific functionalities.

In conclusion, methyl 2-2-chloro-5-(1,1,3-trioxo-1λ6,2-thiazolidin-2-yl)benzamidobenzoate (CAS No. 919685-82-8) is a multifaceted compound with significant potential in pharmaceutical research. Its intricate structure and diverse functional groups make it a promising candidate for further exploration. Ongoing studies aim to unlock its full therapeutic potential and explore new applications across various scientific disciplines.